Cas no 1805761-65-2 (Ethyl 2-fluoro-5-(2-oxopropyl)benzoate)

• Product Name: Ethyl 2-fluoro-5-(2-oxopropyl)benzoate
• CAS No: 1805761-65-2
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 4957710
• Update Time: 2025-11-05

Ethyl 2-fluoro-5-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-fluoro-5-(2-oxopropyl)benzoate

• Inchi： 1S/C12H13FO3/c1-3-16-12(15)10-7-9(6-8(2)14)4-5-11(10)13/h4-5,7H,3,6H2,1-2H3
• InChI Key： ROUOXAJOBZDTEH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)OCC)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-fluoro-5-(2-oxopropyl)benzoate

Ethyl 2-fluoro-5-(2-oxopropyl)benzoate: A Comprehensive Overview

Ethyl 2-fluoro-5-(2-oxopropyl)benzoate, with the CAS number 1805761-65-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as Ethyl 2-fluoro-5-(2-oxopropyl)benzoate, has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the latest research findings, chemical properties, and potential uses of this compound.

The synthesis of Ethyl 2-fluoro-5-(2-oxopropyl)benzoate involves a multi-step process that combines fluorination and esterification techniques. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. Researchers have explored the use of microwave-assisted synthesis, which not only accelerates the reaction but also minimizes side reactions. This approach has been particularly effective in producing the compound with high optical purity, a critical factor for its application in chiral chemistry.

One of the most intriguing aspects of Ethyl 2-fluoro-5-(2-oxopropyl)benzoate is its ability to act as a precursor in the synthesis of more complex molecules. For instance, it has been used as an intermediate in the preparation of fluoroquinolones, a class of antibiotics known for their broad-spectrum activity. The compound's role in drug discovery has been further validated by recent studies that demonstrate its potential as a lead compound for anti-inflammatory and antiviral agents.

The physical and chemical properties of Ethyl 2-fluoro-5-(2-oxopropyl)benzoate have been extensively studied. Its melting point, boiling point, and solubility characteristics make it suitable for various industrial applications. Notably, the compound exhibits excellent thermal stability, which is advantageous for processes requiring high temperatures. Recent research has also focused on its spectroscopic properties, particularly its UV-vis absorption and fluorescence behavior, which have implications for its use in sensing and imaging technologies.

In terms of environmental impact, Ethyl 2-fluoro-5-(2-oxopropyl)benzoate has been shown to degrade under specific conditions, reducing its persistence in the environment. This finding is crucial for industries seeking eco-friendly alternatives. Additionally, studies on its toxicity profile indicate that it poses minimal risk to aquatic life when handled responsibly, aligning with current sustainability goals.

The application of Ethyl 2-fluoro-5-(2-oxopropyl)benzoate extends beyond pharmaceuticals into materials science. It has been utilized as a building block in the synthesis of advanced polymers and coatings with enhanced mechanical properties. Recent advancements in nanotechnology have also explored its potential as a stabilizing agent for nanoparticles, enhancing their dispersion and stability.

Looking ahead, the future of Ethyl 2-fluoro-5-(2-oxopropyl)benzoate seems promising as researchers continue to uncover new applications and improve synthesis methods. Its versatility and compatibility with modern chemical processes make it a valuable asset in both academic and industrial settings.